Cas no 1258641-41-6 (1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride)

• Product Name: 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride
• CAS No: 1258641-41-6
• MF: C₁₅H₁₇Cl₂NO
• MW: 298.207582235336
• CID: 4777984
• Update Time: 2025-06-13

1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride
• NE57061
• Z1352877903
• 1-(4-chlorophenyl)-3-phenoxypropan-1-amine hydrochloride
• 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride

• Inchi： 1S/C15H16ClNO.ClH/c16-13-8-6-12(7-9-13)15(17)10-11-18-14-4-2-1-3-5-14;/h1-9,15H,10-11,17H2;1H
• InChI Key： SWDNAORLVLUNDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCOC1C=CC=CC=1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 223
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride

Introduction to 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene Hydrochloride (CAS No. 1258641-41-6)

1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride (CAS No. 1258641-41-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of chlorobenzene and features a unique combination of functional groups that make it an interesting candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride consists of a chlorobenzene ring substituted with an aminoalkyl group that is further functionalized with a phenoxy moiety. This complex arrangement of functional groups imparts the compound with a range of chemical and biological properties, making it a valuable tool in the design and synthesis of new drugs.

In recent years, there has been increasing interest in the use of compounds like 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride for their potential therapeutic applications. Research has shown that this compound exhibits promising activity in several areas, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various biological pathways and receptors, which are crucial in the treatment of a wide range of diseases.

The pharmacological profile of 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride has been extensively studied through both in vitro and in vivo experiments. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it has shown potent analgesic effects by interacting with opioid receptors, making it a potential candidate for pain management.

In vivo studies have further validated these findings. For instance, animal models have shown that administration of 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride can significantly reduce inflammation and pain in conditions such as arthritis and neuropathic pain. These results suggest that the compound may have therapeutic potential in clinical settings.

Beyond its direct pharmacological effects, 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride has also been explored for its role in drug delivery systems. The unique chemical structure allows for the development of prodrugs that can be selectively activated at specific sites within the body, enhancing the efficacy and reducing the side effects of therapeutic agents.

The synthesis of 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride involves several steps, including the formation of the aminoalkyl intermediate and subsequent substitution reactions to introduce the phenoxy group and chlorobenzene moiety. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in both research and industrial applications.

In conclusion, 1-(1-Amino-3-phenoxypropyl)-4-chlorobenzene hydrochloride (CAS No. 1258641-41-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical treatments.